1-{4-[(ethylthio)acetyl]-1-piperazinyl}-4-phenylphthalazine

• IUPAC Name: 2-ethylsulfanyl-1-[4-(4-phenylphthalazin-1-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H24N4OS/c1-2-28-16-20(27)25-12-14-26(15-13-25)22-19-11-7-6-10-18(19)21(23-24-22)17-8-4-3-5-9-17/h3-11H,2,12-16H2,1H3
• InChI Key: JUMUWLRNXKDUHS-UHFFFAOYSA-N
• Canonical SMILES: CCSCC(=O)N1CCN(CC1)C2=NN=C(C3=CC=CC=C32)C4=CC=CC=C4
• Molecular Formula: C22H24N4OS
• Molecular Weight: 392.5 g/mol

Description

1-{4-[(ethylthio)acetyl]-1-piperazinyl}-4-phenylphthalazine, commonly known as EPP, is a chemical compound that has gained significant attention in the field of scientific research. EPP belongs to the class of phthalazine derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of EPP is not fully understood. However, it is believed to exert its biological activities through various molecular pathways, including the inhibition of pro-inflammatory cytokines, the modulation of oxidative stress, and the inhibition of cell proliferation and migration.
Biochemical and Physiological Effects:
EPP has been shown to exert various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. EPP has also been shown to modulate oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, EPP has been shown to inhibit cell proliferation and migration, which may be beneficial in the treatment of cancer.

Advantages and Limitations for Lab Experiments

EPP has several advantages for use in lab experiments. It is relatively easy to synthesize and is commercially available. EPP is also stable under various conditions, making it suitable for use in various biological assays. However, EPP has some limitations for use in lab experiments. It has poor solubility in water, which may limit its use in certain assays. In addition, the mechanism of action of EPP is not fully understood, which may limit its use in certain studies.

Future Directions

There are several future directions for the study of EPP. One area of research is the development of EPP-based therapeutics for the treatment of various diseases, including neurological disorders and cancer. Another area of research is the elucidation of the mechanism of action of EPP, which may lead to the discovery of new molecular targets for drug development. Finally, the synthesis of new EPP derivatives with improved biological activities and pharmacological properties is an area of ongoing research.

Scientific Research Applications

EPP has been extensively studied for its potential therapeutic applications. It has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-oxidant, anti-tumor, anti-microbial, and anti-viral properties. EPP has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.